Cas no 1820734-39-1 (4-(2-Methylpropyl)morpholine-2-carboxamide)

• Product Name: 4-(2-Methylpropyl)morpholine-2-carboxamide
• CAS No: 1820734-39-1
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 4620870
• Update Time: 2025-11-02

4-(2-Methylpropyl)morpholine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpropyl)morpholine-2-carboxamide
• Y2621
• 4-(2-Methylpropyl)morpholine-2-carboxamide

• Inchi： 1S/C9H18N2O2/c1-7(2)5-11-3-4-13-8(6-11)9(10)12/h7-8H,3-6H2,1-2H3,(H2,10,12)
• InChI Key： AUADOWBHUNFPAM-UHFFFAOYSA-N
• SMILES： O1CCN(CC(C)C)CC1C(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6

Additional information on 4-(2-Methylpropyl)morpholine-2-carboxamide

Comprehensive Overview of 4-(2-Methylpropyl)morpholine-2-carboxamide (CAS No. 1820734-39-1)

4-(2-Methylpropyl)morpholine-2-carboxamide (CAS No. 1820734-39-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This morpholine derivative is characterized by its unique structural features, including a carboxamide group and a 2-methylpropyl substituent, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate physicochemical properties and enhance bioavailability.

The compound's morpholine-2-carboxamide core is a key structural motif found in many therapeutic agents, making it a valuable intermediate in medicinal chemistry. Recent studies have explored its utility in designing inhibitors for enzymes involved in inflammatory pathways, a topic of high relevance given the growing demand for anti-inflammatory drugs. With the rise of personalized medicine, compounds like 4-(2-Methylpropyl)morpholine-2-carboxamide are being investigated for their potential to target specific biological mechanisms with minimal side effects.

In addition to its pharmaceutical applications, CAS No. 1820734-39-1 has also been studied in the context of green chemistry. Researchers are optimizing synthetic routes to produce this compound using sustainable catalysts and solvent-free conditions, aligning with global trends toward environmentally friendly manufacturing processes. This approach not only reduces waste but also improves the scalability of production, addressing a common challenge in the fine chemicals industry.

Another area of interest is the compound's potential role in agrochemicals. The morpholine scaffold is known to exhibit pesticidal and herbicidal activity, and modifications such as the introduction of the 2-methylpropyl group could enhance its efficacy. As the agricultural sector seeks safer and more efficient crop protection solutions, 4-(2-Methylpropyl)morpholine-2-carboxamide may offer a promising avenue for innovation.

From a technical standpoint, the synthesis and characterization of CAS No. 1820734-39-1 require advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and consistency, which are critical for both research and industrial applications. The compound's stability under various conditions is also a subject of ongoing investigation, as it impacts storage and handling protocols.

Given the increasing focus on AI-driven drug discovery, computational studies have been employed to predict the interactions of 4-(2-Methylpropyl)morpholine-2-carboxamide with biological targets. Molecular docking simulations and QSAR models are being used to identify potential therapeutic uses, a strategy that accelerates the drug development process while reducing costs. This aligns with the broader trend of integrating machine learning into chemical research.

In summary, 4-(2-Methylpropyl)morpholine-2-carboxamide (CAS No. 1820734-39-1) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and green chemistry. Its unique structural attributes and potential for customization make it a subject of continued interest in both academic and industrial settings. As research progresses, this compound may play a pivotal role in addressing some of the most pressing challenges in modern science and technology.